Cas no 2680619-68-3 (2-(N-ethyl-2,2,2-trifluoroacetamido)-2-phenylacetic acid)

• Product Name: 2-(N-ethyl-2,2,2-trifluoroacetamido)-2-phenylacetic acid
• CAS No: 2680619-68-3
• MF: C₁₂H₁₂F₃NO₃
• MW: 275.223793983459
• CID: 6465944
• PubChem ID: 165906537
• Update Time: 2025-10-30

2-(N-ethyl-2,2,2-trifluoroacetamido)-2-phenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2680619-68-3
• EN300-28284299
• 2-(N-ethyl-2,2,2-trifluoroacetamido)-2-phenylacetic acid

• Inchi： 1S/C12H12F3NO3/c1-2-16(11(19)12(13,14)15)9(10(17)18)8-6-4-3-5-7-8/h3-7,9H,2H2,1H3,(H,17,18)
• InChI Key： XWEMXBQOXTZUCI-UHFFFAOYSA-N
• SMILES： FC(C(N(CC)C(C(=O)O)C1C=CC=CC=1)=O)(F)F

Computed Properties

• Exact Mass: 275.07692773g/mol
• Monoisotopic Mass: 275.07692773g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 57.6Ų

Additional information on 2-(N-ethyl-2,2,2-trifluoroacetamido)-2-phenylacetic acid

Introduction to 2-(N-ethyl-2,2,2-trifluoroacetamido)-2-phenylacetic acid (CAS No. 2680619-68-3)

2-(N-ethyl-2,2,2-trifluoroacetamido)-2-phenylacetic acid, identified by the chemical compound identifier CAS No. 2680619-68-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by the presence of both amide and carboxylic acid functional groups, which are pivotal in the design and synthesis of biologically active agents. The structural motif of this molecule, featuring a phenyl ring conjugated with an N-ethyl-2,2,2-trifluoroacetamido moiety, contributes to its unique physicochemical properties and potential biological activities.

The significance of CAS No. 2680619-68-3 lies in its utility as a key intermediate in the synthesis of more complex pharmaceutical entities. The incorporation of a trifluoromethyl group in the amide moiety is particularly noteworthy, as such substitutions are frequently employed to modulate metabolic stability, lipophilicity, and binding affinity in drug candidates. Recent advancements in computational chemistry and molecular modeling have highlighted the role of trifluoromethylated compounds in enhancing pharmacological efficacy, making this class of molecules a cornerstone in modern drug discovery.

In the context of contemporary research, 2-(N-ethyl-2,2,2-trifluoroacetamido)-2-phenylacetic acid has been explored for its potential applications in the development of novel therapeutic agents. Studies have demonstrated that derivatives of this compound exhibit promising activities as modulators of enzymatic pathways and as scaffolds for further structural optimization. The N-ethyl substituent introduces a degree of steric hindrance that can be leveraged to improve binding interactions with biological targets, while the phenylacetic acid backbone provides a versatile platform for functionalization.

One particularly intriguing aspect of this molecule is its potential role in addressing unmet medical needs. The structural features of CAS No. 2680619-68-3 align well with the criteria for designing molecules with enhanced pharmacokinetic profiles. Specifically, the presence of both polar and non-polar regions enhances solubility and membrane permeability, which are critical factors for drug bioavailability. Moreover, the amide group serves as a hydrogen bond acceptor and donor, facilitating interactions with biological macromolecules such as proteins and nucleic acids.

The synthesis of 2-(N-ethyl-2,2,2-trifluoroacetamido)-2-phenylacetic acid involves multi-step organic transformations that require precise control over reaction conditions. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and fluorination techniques, have been employed to construct the desired framework efficiently. These synthetic strategies not only highlight the ingenuity of modern organic chemistry but also underscore the importance of specialized reagents and catalysts in achieving high yields and purity.

From a medicinal chemistry perspective, the exploration of CAS No. 2680619-68-3 has led to several innovative approaches in drug design. For instance, computational studies have identified optimized analogs that exhibit improved binding affinities to specific therapeutic targets. These findings underscore the value of integrating experimental data with computational modeling to accelerate the discovery process. Furthermore, structural biology techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in elucidating the binding modes of these compounds.

The biological activity profile of N-ethyl derivatives is another area of active investigation. Preclinical studies have revealed that certain analogs derived from this scaffold exhibit anti-inflammatory, analgesic, and even anticancer properties. These effects are attributed to their ability to modulate key signaling pathways involved in disease pathogenesis. The trifluoromethyl group plays a crucial role in these interactions by influencing electronic properties and steric complementarity with target sites.

Regulatory considerations also play a significant role in the development and commercialization of compounds like CAS No. 2680619-68-3. Compliance with Good Manufacturing Practices (GMP) ensures that pharmaceutical intermediates meet stringent quality standards before being advanced into clinical trials or commercial products. Additionally, environmental impact assessments are conducted to evaluate waste management protocols during large-scale synthesis.

The future prospects for CAS No. 2680619-68-3 are promising given its versatility as a building block for drug discovery programs. Emerging technologies such as flow chemistry and biocatalysis offer new avenues for optimizing synthetic routes while reducing environmental footprints. Furthermore, collaborations between academic institutions and pharmaceutical companies continue to drive innovation by combining expertise across disciplines.

In conclusion,CAS No 2680619 - 68 - 3 represents an important chemical entity with far-reaching implications for medicinal biology research . Its unique structural features make it an attractive candidate for further exploration , offering potential solutions to complex medical challenges through targeted molecular design . As our understanding grows , so too will our ability harness this compound's full therapeutic potential .